4-(2-Ethoxyphenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine

• IUPAC Name: 4-(2-ethoxyphenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine
• InChI: InChI=1S/C19H19N3O2/c1-3-24-18-7-5-4-6-15(18)17-12-16(21-19(20)22-17)13-8-10-14(23-2)11-9-13/h4-12H,3H2,1-2H3,(H2,20,21,22)
• InChI Key: UNXRBDAUVKSMFY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C2=NC(=NC(=C2)C3=CC=C(C=C3)OC)N
• Molecular Formula: C19H19N3O2
• Molecular Weight: 321.4 g/mol

Description

4-(2-Ethoxyphenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine (4-EPPM) is a heterocyclic compound composed of two fused aromatic rings and a pyrimidine ring. 4-EPPM has been the subject of scientific research due to its potential applications in various fields, such as drug development, chemical synthesis and enzyme inhibition.

Scientific Research Applications

4-(2-Ethoxyphenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine has been the subject of scientific research due to its potential applications in various fields. It has been studied as a potential inhibitor of enzymes involved in the metabolism of drugs, such as cytochrome P450 enzymes. 4-(2-Ethoxyphenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine has also been studied as a potential drug candidate itself, as it has been shown to have anti-inflammatory, anti-tumor, and anti-cancer properties. In addition, 4-(2-Ethoxyphenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine has been investigated as a potential chemical synthesis reagent, as it has been shown to be effective in the synthesis of various organic compounds.

Mechanism of Action

The mechanism of action of 4-(2-Ethoxyphenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine is not yet fully understood. However, it is believed that 4-(2-Ethoxyphenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine acts as an inhibitor of cytochrome P450 enzymes, which are involved in the metabolism of drugs. This inhibition is thought to be due to the binding of 4-(2-Ethoxyphenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine to the active site of the enzyme, which prevents the enzyme from performing its normal function. In addition, 4-(2-Ethoxyphenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine has been shown to have anti-inflammatory, anti-tumor, and anti-cancer properties, which are thought to be due to its ability to interfere with certain biochemical pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2-Ethoxyphenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine have been studied in various organisms. In humans, 4-(2-Ethoxyphenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine has been shown to have anti-inflammatory, anti-tumor, and anti-cancer properties. In addition, 4-(2-Ethoxyphenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine has been shown to reduce the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs. In mice, 4-(2-Ethoxyphenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine has been shown to reduce the size of tumors and to reduce the expression of certain genes involved in tumor growth.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(2-Ethoxyphenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine in laboratory experiments are that it is relatively easy to synthesize and that it has a wide range of potential applications. However, there are some limitations to using 4-(2-Ethoxyphenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine in laboratory experiments. For example, 4-(2-Ethoxyphenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine is not stable in acidic or basic solutions and can degrade over time. In addition, 4-(2-Ethoxyphenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine has a low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are many potential future directions for the research and development of 4-(2-Ethoxyphenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine. One potential direction is to further investigate the mechanism of action of 4-(2-Ethoxyphenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine and to identify other potential applications for the compound. In addition, further research could be done to optimize the synthesis of 4-(2-Ethoxyphenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine and to develop more efficient methods for its use in laboratory experiments. Finally, further research could be done to investigate the potential therapeutic uses of 4-(2-Ethoxyphenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine, such as its potential anti-inflammatory, anti-tumor, and anti-cancer properties.

Synthesis Methods

The synthesis of 4-(2-Ethoxyphenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine has been studied by various research groups, and different methods have been proposed. The most commonly used method is the condensation reaction between 2-ethoxy-4-methoxyphenol and 2-amino-4-methoxypyrimidine. This reaction is typically carried out in an aqueous medium at a temperature of 80-90°C for several hours. Other methods for the synthesis of 4-(2-Ethoxyphenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine include the reaction of 2-ethoxy-4-methoxyphenol with 2-amino-4-methoxypyrimidine in a methanol-based solvent, and the reaction of 4-methoxyphenol and 2-ethoxy-4-methoxypyrimidine in an aqueous medium.